Cas no 14301-31-6 (N-(Chloroacetyl)-2-(3,4-dimethoxyphenyl)ethylamine)

• Product Name: N-(Chloroacetyl)-2-(3,4-dimethoxyphenyl)ethylamine
• CAS No: 14301-31-6
• MF: C₁₂H₁₆ClNO₃
• MW: 257.713342666626
• MDL: MFCD00187582
• CID: 140884
• PubChem ID: 26622
• Update Time: 2025-08-05

N-(Chloroacetyl)-2-(3,4-dimethoxyphenyl)ethylamine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-[2-(3,4-dimethoxyphenyl)ethyl]acetamide
• 2-CHLORO-N-[2-(3,4-DIMETHOXY-PHENYL)-ETHYL]-ACETAMIDE
• 2-CHLORO-N-(2-(3,4-DIMETHOXYPHENYL)ETHYL)ACETAMIDE
• 2-chloro-N-(3,4-dimethoxyphenylethyl)acetamide
• 2-chloro-N-(3,4-dimetoxyphenethyl)acetamide
• ACETAMIDE,2-CHLORO-N-(3,4-DIMETHOXYPHENETHYL)
• N-<2-(3,4-dimethoxyphenyl)ethyl>-2-chloroacetamide
• N-chloroacetyl-2-(3,4-dimethoxyphenyl)ethylamine
• AKOS 221-06
• 2-CHLORO-N-(3,4-DIMETHOXYPHENETHYL)ACETAMIDE
• ACETAMIDE, 2-CHLORO-N-(3,4-DIMETHOXYPHENETHYL)-
• 2-chloro-N-[2-(3,4-dimethoxyphenyl)ethyl]ethanamide
• ACETAMIDE, 2-CHLORO-N-[2-(3,4-DIMETHOXYPHENYL)ETHYL]-
• N-(Chloroacetyl)-2-(3,4-dimethoxyphenyl)ethylamine
• SCHEMBL9051137
• WWBJEBQJHYKQHM-UHFFFAOYSA-N
• F1163-0019
• 7Q8RZ48QEB
• NSC46829
• alpha-chloro-N-[2-(3,4-dimethoxyphenyl)ethyl]acetamide
• BRN 2813319
• AKOS000103719
• MFCD00187582
• CS-0116865
• N-chloroacetyl-3,4-dimethoxyphenethyl-amine
• DTXSID10162289
• BS-10260
• Z56862631
• 2-CHLORO-N-(2-(3,4-DIMETHOXY-PHENYL)-ETHYL)-ACETAMIDE
• EN300-01760
• N-CHLOROACETYL-3,4-DIMETHOXYPHENETHYLAMINE
• 14301-31-6
• NSC-46829
• NSC 46829
• G20815
• STK075530
• ALBB-021015

• MDL： MFCD00187582
• Inchi： 1S/C12H16ClNO3/c1-16-10-4-3-9(7-11(10)17-2)5-6-14-12(15)8-13/h3-4,7H,5-6,8H2,1-2H3,(H,14,15)
• InChI Key： WWBJEBQJHYKQHM-UHFFFAOYSA-N
• SMILES： ClCC(NCCC1C=CC(=C(C=1)OC)OC)=O

Computed Properties

• Exact Mass: 257.08200
• Monoisotopic Mass: 257.0818711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 47.56000
• LogP: 1.99220

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-(Chloroacetyl)-2-(3,4-dimethoxyphenyl)ethylamine

N-(Chloroacetyl)-2-(3,4-dimethoxyphenyl)ethylamine (CAS No. 14301-31-6): An Overview of Its Structure, Properties, and Applications

N-(Chloroacetyl)-2-(3,4-dimethoxyphenyl)ethylamine (CAS No. 14301-31-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is characterized by its unique chemical structure and diverse biological activities. In this comprehensive overview, we will delve into the molecular structure, physical and chemical properties, synthesis methods, and potential applications of N-(Chloroacetyl)-2-(3,4-dimethoxyphenyl)ethylamine.

Molecular Structure and Properties

The molecular formula of N-(Chloroacetyl)-2-(3,4-dimethoxyphenyl)ethylamine is C₁₂H₁₆ClNO₃, with a molecular weight of approximately 257.71 g/mol. The compound features a substituted phenyl ring with two methoxy groups at the 3 and 4 positions, which are known to influence the compound's electronic properties and reactivity. The chloroacetyl group attached to the nitrogen atom imparts additional reactivity and functional versatility to the molecule.

The presence of these functional groups contributes to the compound's solubility in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). However, it is generally insoluble in water. The melting point of N-(Chloroacetyl)-2-(3,4-dimethoxyphenyl)ethylamine is around 85-87°C, making it suitable for various synthetic transformations under controlled conditions.

Synthesis Methods

The synthesis of N-(Chloroacetyl)-2-(3,4-dimethoxyphenyl)ethylamine can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 2-(3,4-dimethoxyphenyl)ethylamine with chloroacetyl chloride in the presence of a base such as triethylamine or pyridine. This reaction typically proceeds via nucleophilic acylation, leading to the formation of the desired product.

Another approach involves the use of chloroacetic acid and an appropriate coupling agent to form the amide bond. This method can be advantageous in terms of yield and purity but may require more rigorous purification steps. Recent advancements in green chemistry have also led to the development of environmentally friendly synthesis methods that minimize waste and reduce the use of hazardous reagents.

Biological Activities and Applications

N-(Chloroacetyl)-2-(3,4-dimethoxyphenyl)ethylamine has been studied for its potential biological activities and applications in various fields. One area of significant interest is its role as a precursor or intermediate in the synthesis of more complex molecules with therapeutic potential. For instance, it has been used in the development of novel antiviral agents and anticancer drugs.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the use of N-(Chloroacetyl)-2-(3,4-dimethoxyphenyl)ethylamine as a key intermediate in the synthesis of a new class of antiviral compounds targeting RNA-dependent RNA polymerases (RdRPs). These compounds showed promising activity against several viral strains, including influenza A virus and hepatitis C virus (HCV).

Additionally, there is growing interest in the use of N-(Chloroacetyl)-2-(3,4-dimethoxyphenyl)ethylamine as a lead compound for developing anticancer agents. Preliminary studies have indicated that derivatives of this compound exhibit selective cytotoxicity against certain cancer cell lines while showing minimal toxicity to normal cells. This selective toxicity makes it an attractive candidate for further optimization and clinical evaluation.

Safety Considerations and Regulatory Status

While N-(Chloroacetyl)-2-(3,4-dimethoxyphenyl)ethylamine holds promise for various applications, it is important to consider safety and regulatory aspects during its handling and use. As with any chemical compound used in research or industrial settings, appropriate safety measures should be followed to minimize risks associated with exposure.

The compound should be stored in a cool, dry place away from incompatible materials such as strong oxidizers or bases. Personal protective equipment (PPE), including gloves and safety goggles, should be worn when handling this compound to prevent skin contact or inhalation. Additionally, proper waste disposal procedures should be followed to ensure environmental safety.

In terms of regulatory status, N-(Chloroacetyl)-2-(3,4-dimethoxyphenyl)ethylamine is not currently classified as a controlled substance under international drug control conventions or national regulations. However, it is advisable to consult local guidelines and regulations before using this compound in research or industrial applications.

Conclusion

N-(Chloroacetyl)-2-(3,4-dimethoxyphenyl)ethylamine (CAS No. 14301-31-6) is a versatile organic compound with a unique molecular structure that offers potential applications in medicinal chemistry and pharmaceutical research. Its ability to serve as a precursor or intermediate in the synthesis of biologically active molecules makes it an important target for further investigation.

Ongoing research continues to uncover new insights into the properties and applications of this compound, highlighting its significance in advancing drug discovery efforts. As scientists continue to explore its potential uses and optimize its properties through synthetic modifications, it is likely that new opportunities will emerge for developing innovative therapeutic agents.